3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide

• Molecular Formula: C19H15N3O2S
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)naphthalene-2-carboxamide
• InChI: InChI=1S/C19H15N3O2S/c1-11-7-8-15-18(22-25-21-15)17(11)20-19(23)14-9-12-5-3-4-6-13(12)10-16(14)24-2/h3-10H,1-2H3,(H,20,23)
• InChI Key: UJUOYRYFKINZLF-UHFFFAOYSA-N
• SMILES: CC1=C(C2=NSN=C2C=C1)NC(=O)C3=CC4=CC=CC=C4C=C3OC

Description

3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide, also known as BTD-001, is a chemical compound that has been studied for its potential in various scientific research applications. This compound belongs to the class of benzothiadiazole derivatives and is known for its unique properties. In

Mechanism of Action

The mechanism of action of 3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide is not fully understood. However, studies have shown that 3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide can inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, 3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide has been shown to have several biochemical and physiological effects. Studies have shown that 3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide can inhibit the proliferation of cancer cells, induce apoptosis (cell death) in cancer cells, and reduce the growth of tumors. Additionally, 3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide has been shown to have neuroprotective effects and can improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide in lab experiments is its relatively simple synthesis method. Additionally, 3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide has been shown to have potent anti-cancer and neuroprotective properties, which make it a promising compound for further research. However, one of the limitations of using 3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide in lab experiments is its limited solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research of 3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide. One potential direction is to investigate the potential of 3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide as a therapeutic agent for the treatment of cancer and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of 3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide and its potential side effects. Finally, the development of novel derivatives of 3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide may lead to the discovery of even more potent compounds with anti-cancer and neuroprotective properties.
Conclusion:
In conclusion, 3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide is a promising compound that has been studied for its potential in various scientific research applications. Its anti-cancer and neuroprotective properties make it a promising compound for further research. The synthesis of 3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide is relatively simple, and it has several biochemical and physiological effects. However, further studies are needed to fully understand the mechanism of action of 3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide and its potential side effects.

Synthesis Methods

The synthesis of 3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide involves the reaction of 5-methyl-2,1,3-benzothiadiazol-4-amine with 2-naphthoic acid chloride in the presence of a base. The reaction yields 3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide as a white solid with a high yield. The synthesis of 3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide has been studied for its potential in various scientific research applications. One of the primary research areas is in the field of cancer research. Studies have shown that 3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide has anti-cancer properties and can inhibit the growth of cancer cells. Additionally, 3-methoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-naphthamide has been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.